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Compound of Interest

Compound Name: SNX2-1-108

Cat. No.: B13437647

Disclaimer: A specific Safety Data Sheet (SDS) for SNX2-1-108 was not publicly available at
the time of this writing. The following information is based on general best practices for
handling chemical compounds of unknown toxicity and hazard. Researchers must consult their
institution's Environmental Health and Safety (EHS) department for specific disposal
procedures and conduct a thorough risk assessment before handling this compound.

SNX2-1-108 is identified as a CDK8 kinase inhibitor. As with any research chemical, proper
handling and disposal are paramount to ensure laboratory safety and environmental protection.
The following guide provides a framework for the safe management of SNX2-1-108.

Chemical and Physical Properties

Due to the absence of a specific Safety Data Sheet, a comprehensive list of quantitative data is
unavailable. The following information has been compiled from supplier data.

Property Value

Molecular Formula C21H1eNa
Molecular Weight 324.38 g/mol
Physical Appearance No data available
Solubility No data available
Storage No data available
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Standard Operating Procedure for Disposal

The disposal of SNX2-1-108 must be conducted in accordance with local, state, and federal
regulations. The following is a general procedure for the disposal of research-grade chemical
waste of unknown hazard.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety glasses with side shields (or
goggles), and chemical-resistant gloves (nitrile or neoprene recommended).

2. Waste Segregation and Collection:

e Do not mix SNX2-1-108 waste with other chemical waste streams unless explicitly permitted
by your institution's EHS department.

o Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a designated,
properly labeled, and sealable hazardous waste container.

o Collect all liquid waste containing SNX2-1-108 in a separate, leak-proof, and clearly labeled
hazardous waste container. The container must be compatible with the solvents used.

3. Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "SNX2-1-108," and the approximate concentration and quantity of the waste.
Include the date of accumulation.

4. Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o Follow your institution's guidelines for the temporary storage of hazardous waste.

5. Disposal Request:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b13437647?utm_src=pdf-body
https://www.benchchem.com/product/b13437647?utm_src=pdf-body
https://www.benchchem.com/product/b13437647?utm_src=pdf-body
https://www.benchchem.com/product/b13437647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» When the container is full or ready for disposal, submit a chemical waste pickup request to
your institution's EHS department.

e Do not dispose of SNX2-1-108 down the drain or in regular trash.

Experimental Workflow for Disposal

The following diagram illustrates a generalized workflow for the proper disposal of SNX2-1-108.
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General Disposal Workflow for SNX2-1-108
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Caption: General workflow for the safe disposal of SNX2-1-108.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for SNX2-1-
108]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13437647#snx2-1-108-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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